1-(2,4-difluorophenyl)-2-{[4-(4-fluorophenyl)-2-pyrimidinyl]thio}ethanone

• IUPAC Name: 1-(2,4-difluorophenyl)-2-[4-(4-fluorophenyl)pyrimidin-2-yl]sulfanylethanone
• InChI: InChI=1S/C18H11F3N2OS/c19-12-3-1-11(2-4-12)16-7-8-22-18(23-16)25-10-17(24)14-6-5-13(20)9-15(14)21/h1-9H,10H2
• InChI Key: FPRFXKWDGLSAMM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=NC=C2)SCC(=O)C3=C(C=C(C=C3)F)F)F
• Molecular Formula: C18H11F3N2OS
• Molecular Weight: 360.4 g/mol

Description

1-(2,4-difluorophenyl)-2-{[4-(4-fluorophenyl)-2-pyrimidinyl]thio}ethanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as DFP-1080 and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of DFP-1080 is not fully understood. However, it has been suggested that DFP-1080 inhibits the activity of enzymes involved in the synthesis of nucleic acids, leading to the inhibition of cell growth and proliferation. DFP-1080 has also been shown to inhibit the activity of enzymes involved in the inflammatory response, leading to its anti-inflammatory activity.
Biochemical and Physiological Effects:
DFP-1080 has been shown to have significant biochemical and physiological effects. In animal models, DFP-1080 has been shown to inhibit the growth of cancer cells and reduce inflammation. DFP-1080 has also been shown to have insecticidal activity, making it a potential candidate for use as an insecticide.

Advantages and Limitations for Lab Experiments

DFP-1080 has several advantages for use in lab experiments. It is relatively easy to synthesize and has shown promising results in various fields of scientific research. However, there are also some limitations to its use. DFP-1080 is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential applications. Additionally, the toxicity of DFP-1080 has not been fully evaluated, and caution should be exercised when handling this compound.

Future Directions

There are several future directions for research on DFP-1080. One potential direction is to further investigate its anti-tumor activity and potential use as a cancer treatment. Another direction is to study its anti-inflammatory activity and potential use in the treatment of inflammatory diseases. Additionally, more research is needed to evaluate the toxicity of DFP-1080 and its potential as an insecticide. Overall, DFP-1080 has shown promising results in various fields of scientific research, and further investigation is needed to fully understand its potential applications.

Scientific Research Applications

DFP-1080 has shown potential applications in various fields of scientific research. It has been studied for its anti-tumor activity and has shown promising results in inhibiting the growth of cancer cells. DFP-1080 has also been studied for its anti-inflammatory activity and has shown significant inhibition of inflammation in animal models. Other potential applications of DFP-1080 include its use as an insecticide and as an anti-viral agent.